3-(3-(Benzo[d]thiazol-2-yloxy)azetidine-1-carbonyl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-(Benzo[d]thiazol-2-yloxy)azetidine-1-carbonyl)benzonitrile is a chemical compound that has gained significant attention in scientific research. It is a potential drug candidate that is being studied for its therapeutic properties.
Scientific Research Applications
Synthesis of Novel Derivatives
A simple, efficient, and eco-friendly protocol has been developed for the synthesis of novel derivatives using a one-pot C–C and C–N bond forming strategy . This protocol has several advantages including operational simplicity, short reaction time, mild reaction conditions, efficient utilization of all the reactants, wide functional group tolerance, and non-chromatographic purification procedure .
Anti-Tubercular Compounds
Recent advances in the synthesis of new benzothiazole-based anti-tubercular compounds have been highlighted . The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs, and better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis .
Protein Tyrosine Phosphatase 1B Inhibitors
The compound has been used to design, synthesize, and evaluate some acetamidobenzoic acid derivatives as a novel class of protein tyrosine phosphatase 1B inhibitors . These inhibitors have therapeutic potential for Type II diabetes .
Mechanism of Action
Target of Action
Similar compounds with a benzo[d]thiazol-2-yl group have been reported to inhibit protein tyrosine phosphatase 1b (ptp1b) . PTP1B plays a pivotal role as a negative regulator of insulin and leptin signaling, making it an attractive target for antidiabetic drug discovery .
Mode of Action
Compounds with similar structures have been found to interact with their targets and inhibit their activity . For instance, some benzo[d]thiazol-2-yl compounds have shown good PTP1B inhibitory activity .
Biochemical Pathways
Inhibition of ptp1b can affect insulin and leptin signaling pathways . These pathways are crucial for glucose homeostasis and energy balance in the body.
Result of Action
Inhibition of ptp1b can potentially enhance insulin and leptin signaling, which could be beneficial in the treatment of type ii diabetes .
properties
IUPAC Name |
3-[3-(1,3-benzothiazol-2-yloxy)azetidine-1-carbonyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3O2S/c19-9-12-4-3-5-13(8-12)17(22)21-10-14(11-21)23-18-20-15-6-1-2-7-16(15)24-18/h1-8,14H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGCAFRHVZGIIBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=CC(=C2)C#N)OC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-(Benzo[d]thiazol-2-yloxy)azetidine-1-carbonyl)benzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.